Cas no 1820707-60-5 (7-Chloro-1-methyl-5-(trifluoromethyl)benzimidazole)

• Product Name: 7-Chloro-1-methyl-5-(trifluoromethyl)benzimidazole
• CAS No: 1820707-60-5
• CID: 4619477
• Update Time: 2025-05-22

7-Chloro-1-methyl-5-(trifluoromethyl)benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1-methyl-5-(trifluoromethyl)benzimidazole

Additional information on 7-Chloro-1-methyl-5-(trifluoromethyl)benzimidazole

7-Chloro-1-methyl-5-(trifluoromethyl)benzimidazole (CAS No. 1820707-60-5)

The compound 7-Chloro-1-methyl-5-(trifluoromethyl)benzimidazole (CAS No. 1820707-60-5) is a highly specialized organic molecule belonging to the benzimidazole family of heterocyclic compounds. Benzimidazoles are well-known for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzene ring fused with an imidazole ring, featuring a chlorine atom at position 7, a methyl group at position 1, and a trifluoromethyl group at position 5.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-Chloro-1-methyl-5-(trifluoromethyl)benzimidazole through multi-step reactions involving strategic functional group transformations. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These studies have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-end applications.

The unique combination of substituents in 7-Chloro-1-methyl-5-(trifluoromethyl)benzimidazole imparts distinctive electronic and steric properties to the molecule. The trifluoromethyl group at position 5 introduces strong electron-withdrawing effects, which can significantly influence the reactivity and selectivity of the compound in various chemical reactions. Similarly, the methyl group at position 1 provides steric bulk, which can modulate the molecule's conformation and interactions with other molecules.

One of the most promising applications of 7-Chloro-1-methyl-5-(trifluoromethyl)benzimidazole lies in its potential as a building block for advanced pharmaceutical agents. Recent studies have demonstrated its ability to act as a scaffold for designing bioactive molecules with specific pharmacological profiles. For instance, researchers have investigated its role in inhibiting key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and β-secretase.

In addition to its pharmaceutical applications, 7-Chloro-1-methyl-5-(trifluoromethyl)benzimidazole has shown potential in materials science as a precursor for advanced materials with tailored electronic properties. Its ability to form stable coordination complexes with transition metals has been exploited in designing new catalysts for organic transformations.

The environmental impact of 7-Chloro-1-methyl-5-(trifluoromethyl)benzimidazole has also been a subject of recent research interest. Studies have focused on understanding its biodegradation pathways and assessing its toxicity profile under various environmental conditions. These investigations are crucial for ensuring the sustainable use of this compound in industrial applications.

In conclusion, 7-Chloro-1-methyl-5-(trifluoromethyl)benzimidazole (CAS No. 1820707-60-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and utility, positioning it as an important molecule in contemporary chemical research.